2-Amino-6-chloro-N-o-tolylbenzamide
Cat. No. B8357509
M. Wt: 260.72 g/mol
InChI Key: FSEGMCNMKHUZSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Cl:24][CH:25]([Cl:26])[Cl:27].[NH2:16][c:17]1[c:18]([CH3:23])[cH:19][cH:20][cH:21][cH:22]1.[NH2:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([Cl:11])[cH:8][cH:9][cH:10]1.[S:12]([Cl:13])([Cl:14])=[O:15].[cH:28]1[cH:29][cH:30][cH:31][cH:32][cH:33]1>>[NH2:1][c:2]1[c:3]([C:4](=[O:6])[NH:16][c:17]2[c:18]([CH3:23])[cH:19][cH:20][cH:21][cH:22]2)[c:7]([Cl:11])[cH:8][cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccccc1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1cccc(Cl)c1C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccccc1NC(=O)c1c(N)cccc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
